Cas no 2161702-69-6 (2-Chloro-5-cyclopropoxypyrazine)

• Product Name: 2-Chloro-5-cyclopropoxypyrazine
• CAS No: 2161702-69-6
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 5800004
• PubChem ID: 165734429
• Update Time: 2025-05-25

2-Chloro-5-cyclopropoxypyrazine Chemical and Physical Properties

Names and Identifiers

• EN300-5233378
• 2161702-69-6
• 2-chloro-5-cyclopropoxypyrazine
• 2-Chloro-5-cyclopropoxypyrazine

• Inchi： 1S/C7H7ClN2O/c8-6-3-10-7(4-9-6)11-5-1-2-5/h3-5H,1-2H2
• InChI Key： NBMDXXBIUNAACK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)OC1CC1

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų

Additional information on 2-Chloro-5-cyclopropoxypyrazine

Professional Introduction to 2-Chloro-5-cyclopropoxypyrazine (CAS No. 2161702-69-6)

2-Chloro-5-cyclopropoxypyrazine (CAS No. 2161702-69-6) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This heterocyclic compound features a pyrazine core substituted with a chlorine atom at the 2-position and a cyclopropyl oxide group at the 5-position. Such structural motifs are highly valued in medicinal chemistry due to their potential for biological activity and versatility in drug design.

The synthesis of 2-Chloro-5-cyclopropoxypyrazine involves multi-step organic transformations, typically starting from readily available precursors such as pyrazine. The introduction of the chlorine atom at the 2-position is often achieved through chlorination reactions, while the cyclopropyl oxide group is incorporated via nucleophilic substitution or epoxide ring-opening reactions. These synthetic pathways highlight the compound's synthetic accessibility, which is crucial for its exploration in drug discovery programs.

In recent years, 2-Chloro-5-cyclopropoxypyrazine has garnered attention in academic and industrial research for its potential applications in developing novel therapeutic agents. The pyrazine ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The presence of the chlorine substituent enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization.

The cyclopropyl oxide group adds an additional layer of complexity to the molecule, influencing both its physicochemical properties and biological interactions. This structural feature has been associated with improved metabolic stability and enhanced binding affinity to target enzymes or receptors. Such characteristics make 2-Chloro-5-cyclopropoxypyrazine an attractive candidate for further investigation in rational drug design.

Recent studies have demonstrated the compound's utility in modulating various biological pathways. For instance, derivatives of 2-Chloro-5-cyclopropoxypyrazine have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways relevant to inflammatory diseases and cancer. The cyclopropyl oxide moiety appears to contribute to selective binding interactions, potentially minimizing off-target effects.

The integration of computational chemistry techniques has further advanced the study of 2-Chloro-5-cyclopropoxypyrazine. Molecular modeling studies have provided insights into its binding mode with biological targets, aiding in the design of more potent and selective analogs. These computational approaches are complemented by experimental validations, such as X-ray crystallography and NMR spectroscopy, which confirm the structural integrity and conformational preferences of the compound.

The pharmaceutical industry has shown interest in exploring derivatives of 2-Chloro-5-cyclopropoxypyrazine for their therapeutic potential. Preclinical studies are underway to evaluate their efficacy and safety profiles in animal models. The compound's favorable pharmacokinetic properties, including solubility and bioavailability, make it a promising scaffold for further development into clinical candidates.

The versatility of 2-Chloro-5-cyclopropoxypyrazine extends beyond its applications in drug discovery. It serves as a valuable building block for synthesizing more complex molecules with tailored biological activities. The ability to modify different functional groups while retaining the core pyrazine scaffold allows chemists to explore a wide range of chemical space.

In conclusion, 2-Chloro-5-cyclopropoxypyrazine (CAS No. 2161702-69-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and demonstrated biological activity make it a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this molecule, its importance in developing next-generation therapeutics is likely to grow.